Cas no 2680822-01-7 (Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680822-01-7
• MF: C₁₇H₁₅ClN₂O₄
• MW: 346.765003442764
• CID: 5623996
• PubChem ID: 165935414
• Update Time: 2025-05-19

Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2680822-01-7
• EN300-28298033
• Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C17H15ClN2O4/c18-14-8-9-15(20(22)23)13-7-4-10-19(16(13)14)17(21)24-11-12-5-2-1-3-6-12/h1-3,5-6,8-9H,4,7,10-11H2
• InChI Key： UDGWXJRZJBFHNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1N(C(=O)OCC1C=CC=CC=1)CCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.0720347g/mol
• Monoisotopic Mass: 346.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.4Ų

Additional information on Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate: A Comprehensive Overview

The compound Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680822-01-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of substituents such as the benzyl group, chlorine atom at position 8, and nitro group at position 5 imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the importance of Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate in drug discovery and development. The quinoline core is known for its ability to interact with various biological targets, including enzymes and receptors. The substitution pattern in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic interventions. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be exploited in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically a substituted quinoline derivative, which undergoes a series of functional group transformations to introduce the benzyl ester and nitro groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are invaluable for pharmacological studies.

In terms of applications, Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate has found utility in several areas beyond medicine. Its electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Additionally, the compound has been explored as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage and separation technologies.

From an environmental perspective, the development of sustainable synthesis routes for Benzyl 8-chloro-5-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate is a critical area of research. Green chemistry principles are being increasingly applied to minimize waste generation and reduce the use of hazardous reagents. For example, researchers have developed methods that utilize microwave-assisted synthesis to accelerate reaction rates while reducing energy consumption.

Looking ahead, the future of Benzyl 8-chloro-5-nitro-1,tetrahydroquinoline-carboxylate lies in its continued exploration across diverse fields. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this compound. Furthermore advancements in computational chemistry are likely to provide deeper insights into its molecular interactions enabling more precise drug design.